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Compound of Interest

Compound Name: 4-Pentylphenol-d5

Cat. No.: B590497

An In-depth Technical Guide on the Environmental Fate and Transport of 4-Pentylphenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the environmental fate and transport of 4-
pentylphenol, with a focus on its isomers, 4-tert-pentylphenol and 4-n-pentylphenol. This
document summarizes key physicochemical properties, degradation pathways, soil and
sediment interactions, and bioaccumulation potential. Detailed experimental protocols for key
studies are also provided to support further research and risk assessment.

Physicochemical Properties

The environmental behavior of a chemical is largely governed by its physicochemical
properties. The following tables summarize the key properties for 4-tert-pentylphenol and 4-n-
pentylphenol.

Table 1: Physicochemical Properties of 4-tert-Pentylphenol
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Property Value Reference
CAS Number 80-46-6 [1]
Molecular Formula C11H160 [2]
Molecular Weight 164.25 g/mol [2]
Melting Point 94.7°C [2]
Boiling Point 255°C [2]
Vapor Pressure <5Paat 20°C [2]
Water Solubility 193 mg/L at 21°C [2]
Henry's Law Constant 0.206 Pa-m3/mol (calculated) [2]
pKa 10.4 (calculated) [2]

Log Kow (Octanol-Water
- o 3.9 at 25°C (calculated) [2]
Partition Coefficient)

Table 2: Physicochemical Properties of 4-n-Pentylphenol
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Property Value Reference
CAS Number 14938-35-3 [3]
Molecular Formula C11H160 [3]
Molecular Weight 164.24 g/mol [3]
Density 0.960 g/mL at 20°C [3]
Melting Point 23-25°C [3]
Boiling Point 342°C [3]
Flash Point 133°C [3]
Water Solubility 99.99 mg/L at 25°C [31[4]
Vapor Density 5.66 [3114]
pKa 10.26 + 0.13 (Predicted) [3114]
Refractive Index n20/D 1.515 [31[4]

Environmental Fate and Transport

The following diagram illustrates the principal pathways for the environmental fate and
transport of 4-pentylphenol.
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Degradation Processes
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Environmental Fate and Transport of 4-Pentylphenol.

Degradation

4-tert-pentylphenol is considered to be readily biodegradable.[2] One study conducted in
accordance with OECD Test Guideline 301B showed 73% biodegradation based on dissolved
organic carbon (DOC) removal over 28 days. While specific pathways for 4-pentylphenol are
not extensively detailed, the biodegradation of alkylphenols, such as 4-nonylphenol, has been
studied. The process is known to be dependent on molecular oxygen.[5] Microorganisms like
Sphingomonas spp. can carry out the initial degradation, which often involves ipso-
hydroxylation.[5] This leads to the formation of hydroquinone and an alcohol corresponding to

the alkyl side chain.[5]
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Generalized Aerobic Biodegradation Pathway for 4-Alkylphenols.

In the atmosphere, 4-tert-pentylphenol is expected to degrade rapidly through reactions with
hydroxyl radicals, with a calculated half-life of approximately 3.1 to 9.2 hours.[2][6] In aquatic
environments, the photodegradation of phenolic compounds can be influenced by various
factors such as pH and the presence of photosensitizers.[7]

Due to the absence of hydrolyzable functional groups, hydrolysis is not expected to be a
significant degradation pathway for 4-tert-pentylphenol and 4-tert-butylphenol under typical
environmental conditions.[2]

Soil and Sediment Interactions
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4-tert-pentylphenol is expected to partition mainly to soil and sediment upon release to the
environment.[2] The soil adsorption coefficient (Koc) for 4-tert-pentylphenol has been estimated
to be around 2,380 L/kg, indicating low mobility in soil.[2] The adsorption and desorption
behavior of organic compounds in soil is influenced by factors such as soil organic matter
content and pH.[8][9]

Bioaccumulation

The potential for bioaccumulation is a critical aspect of the environmental risk assessment of
chemicals. The octanol-water partition coefficient (log Kow) for 4-tert-pentylphenol is 3.9, which
suggests a moderate potential for bioaccumulation in aquatic organisms.[2] The
bioconcentration factor (BCF) is a key parameter for assessing bioaccumulation.

Experimental Protocols

This section outlines the methodologies for key experiments used to determine the
environmental fate and transport parameters of 4-pentylphenol.

Biodegradation Assessment (OECD 301B)

The ready biodegradability of 4-tert-pentylphenol was assessed using the CO2 Evolution Test
(OECD Guideline 301B).
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Experimental Setup
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Workflow for OECD 301B Ready Biodegradability Test.

Protocol:

* Preparation: A mineral medium is prepared containing essential salts. An inoculum, typically
from a sewage treatment plant, is added.

o Test Setup: The test substance (4-pentylphenol) is added to the test flasks as the sole
source of organic carbon. Control flasks without the test substance are also prepared.

¢ Incubation: The flasks are incubated in the dark at a constant temperature for 28 days.

e Measurement: The amount of CO2 evolved from the flasks is measured at regular intervals.
The concentration of dissolved organic carbon (DOC) can also be measured at the
beginning and end of the test.
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o Data Analysis: The percentage of biodegradation is calculated by comparing the amount of
CO2 produced in the test flasks to the theoretical maximum amount of CO2 that could be

produced from the complete mineralization of the test substance.

Soil Adsorption/Desorption (Batch Equilibrium Method -
OECD 106)

This method is used to determine the soil adsorption coefficient (Koc).
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Workflow for Soil Adsorption/Desorption Batch Equilibrium Test.
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Protocol:

o Preparation: A well-characterized soil sample is used. A solution of 4-pentylphenol is
prepared in a 0.01 M CaCl2 solution, which acts as a background electrolyte.

e Adsorption: A known mass of soil is mixed with a known volume of the 4-pentylphenol
solution in a centrifuge tube. The tubes are shaken for a predetermined time (e.g., 24 hours)
to reach equilibrium.

e Separation and Analysis: The tubes are centrifuged to separate the soil from the aqueous
phase (supernatant). The concentration of 4-pentylphenol remaining in the supernatant is
analyzed. The amount of 4-pentylphenol adsorbed to the soil is calculated by the difference
between the initial and final concentrations in the solution.

o Desorption (Optional): The supernatant is removed and replaced with a fresh solution of 0.01
M CaCl2. The mixture is shaken again to allow for desorption. The concentration of 4-
pentylphenol in the supernatant is then analyzed.

Photodegradation in Water

This protocol describes a general laboratory setup for assessing the photodegradation of 4-
pentylphenol in an aqueous solution.
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Workflow for a Laboratory Photodegradation Study in Water.

Protocol:

¢ Preparation: An aqueous solution of 4-pentylphenol of a known concentration is prepared.
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o Experimental Setup: The solution is placed in a photoreactor, typically made of quartz to
allow for UV light penetration. A UV lamp with a specific wavelength is used as the light
source. A dark control, wrapped in aluminum foil, is run in parallel to account for any
degradation not due to light.

« [rradiation: The test solution is irradiated for a set period, and samples are taken at various
time intervals. The temperature is kept constant.

e Analysis: The concentration of 4-pentylphenol in each sample is determined using an
appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC).

o Data Analysis: The degradation rate constant and the half-life of 4-pentylphenol under the
specific experimental conditions are calculated from the concentration-time data.

Bioaccumulation in Fish (OECD 305)

The OECD Guideline 305 describes a method for determining the bioconcentration factor
(BCF) in fish.[10]
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Workflow for a Bioaccumulation Study in Fish (OECD 305).

Protocol:

+ Uptake Phase: Fish are exposed to a constant, sublethal concentration of 4-pentylphenol in
a flow-through system for a defined period (e.g., 28 days). Water and fish samples are taken
at regular intervals.
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» Depuration Phase: After the uptake phase, the remaining fish are transferred to clean,
flowing water and held for a depuration period. Fish are sampled at intervals during this
phase.

e Analysis: The concentration of 4-pentylphenol is measured in the water samples and in the
fish tissue samples (whole body or specific organs).

o Calculation: The bioconcentration factor (BCF) is calculated as the ratio of the concentration
of the chemical in the fish to the concentration in the water at steady-state. Kinetic BCFs can
also be calculated from the uptake and depuration rate constants.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 15/15 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590497?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

